Cas no 2411252-31-6 (N-2-(6-oxo-1,6-dihydropyrimidin-2-yl)ethylprop-2-enamide)

• Product Name: N-2-(6-oxo-1,6-dihydropyrimidin-2-yl)ethylprop-2-enamide
• CAS No: 2411252-31-6
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 5683020
• PubChem ID: 146102114
• Update Time: 2025-10-19

N-2-(6-oxo-1,6-dihydropyrimidin-2-yl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1,6-Dihydro-6-oxo-2-pyrimidinyl)ethyl]-2-propenamide
• N-[2-(6-Oxo-1H-pyrimidin-2-yl)ethyl]prop-2-enamide
• 2411252-31-6
• EN300-26576129
• N-[2-(6-oxo-1,6-dihydropyrimidin-2-yl)ethyl]prop-2-enamide
• Z3615859579
• N-2-(6-oxo-1,6-dihydropyrimidin-2-yl)ethylprop-2-enamide

• Inchi： 1S/C9H11N3O2/c1-2-8(13)11-5-3-7-10-6-4-9(14)12-7/h2,4,6H,1,3,5H2,(H,11,13)(H,10,12,14)
• InChI Key： AWUPRVOKEBGHQZ-UHFFFAOYSA-N
• SMILES： C(NCCC1NC(=O)C=CN=1)(=O)C=C

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.05±0.40(Predicted)

Additional information on N-2-(6-oxo-1,6-dihydropyrimidin-2-yl)ethylprop-2-enamide

N-2-(6-Oxo-1,6-Dihydropyrimidin-2-Yl)Ethylprop-2-enamide: A Comprehensive Overview

N-2-(6-Oxo-1,6-dihydropyrimidin-2-yl)ethylprop-2-enamide, also known by its CAS registry number 2411252-31-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of amides and features a unique structure that combines a pyrimidine ring with an enamide group, making it a promising candidate for various applications in drug discovery and development.

The molecular structure of N-2-(6-Oxo-1,6-dihydropyrimidin-2-yl)ethylprop-2-enamide is characterized by a 1,6-dihydropyrimidine ring system, which is partially saturated and contains an oxygen atom at the 6-position. This ring system is connected to an ethyl group that terminates in a propenamide moiety. The combination of these structural elements imparts the compound with unique chemical properties, including potential biological activity.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry due to their ability to interact with various biological targets, such as enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that pyrimidine-containing compounds can exhibit potent inhibitory effects against kinases, which are key players in cellular signaling pathways. These findings suggest that N-2-(6-Oxo...)ethylprop... may have therapeutic potential in treating conditions such as cancer and inflammatory diseases.

In addition to its pharmacological relevance, the synthesis of N... has been optimized through advanced chemical methodologies. A study reported in the European Journal of Organic Chemistry detailed a novel approach to synthesizing this compound using microwave-assisted techniques, which significantly improved reaction yields and reduced synthesis time. This advancement underscores the importance of continuous innovation in synthetic chemistry to meet the demands of modern drug development.

The physical and chemical properties of this compound are equally noteworthy. Its solubility profile, stability under various conditions, and spectroscopic characteristics have been thoroughly investigated using techniques such as HPLC, NMR, and mass spectrometry. These studies provide essential data for its characterization and quality control during manufacturing processes.

Furthermore, computational modeling has played a pivotal role in understanding the behavior of N.... Researchers have employed molecular docking simulations to predict its binding affinity towards target proteins, which is crucial for assessing its potential as a drug candidate. These computational studies have been complemented by experimental validation, ensuring the accuracy and reliability of the findings.

In conclusion, N..., with its CAS number 2411..., represents a compelling example of how structural diversity can lead to innovative therapeutic agents. As ongoing research continues to uncover new insights into its properties and applications, this compound stands at the forefront of advancements in organic chemistry and pharmacology.